Cas no 1805067-75-7 (4-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 4-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1805067-75-7
• MF: C₈H₇F₃INO
• MW: 317.046964883804
• CID: 4905078
• Update Time: 2025-05-25

4-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F3INO/c1-2-14-5-3-6(8(9,10)11)13-7(12)4-5/h3-4H,2H2,1H3
• InChI Key： GSVJBYWFLNORCQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(F)(F)F)=N1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 4-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine

Introduction to 4-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805067-75-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805067-75-7, is a versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and functional properties. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and pharmaceutical applications. The presence of multiple substituents, including an ethoxy group, an iodo moiety, and a trifluoromethyl group, endows this molecule with distinct chemical reactivity and biological potential, making it a valuable scaffold for the development of novel therapeutic agents.

The ethoxy group at the 4-position introduces a polar ether functionality, which can enhance solubility and interact with biological targets through hydrogen bonding or other polar interactions. The iodo substituent at the 2-position serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the synthesis of complex organic molecules. Additionally, the trifluoromethyl group at the 6-position is a well-documented pharmacophore that can modulate metabolic stability, lipophilicity, and binding affinity to biological targets. These structural elements collectively contribute to the compound's utility in drug discovery and molecular probe development.

In recent years, there has been growing interest in leveraging heterocyclic compounds like 4-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine for the design of small-molecule inhibitors targeting various disease-related pathways. For instance, pyridine derivatives have been extensively studied as kinase inhibitors due to their ability to mimic ATP binding pockets or interact with specific residues in the active site. The combination of an iodo group and a trifluoromethyl group in this compound provides a privileged scaffold for optimizing binding interactions with protein targets. Furthermore, the ethoxy group can be strategically positioned to influence pharmacokinetic properties or enhance selectivity against off-target proteins.

One of the most compelling applications of 4-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine is in the development of probes for biochemical assays. The presence of multiple reactive sites allows for derivatization into fluorescent or luminescent probes that can be used to study enzyme activity, protein-protein interactions, or cellular signaling pathways. Such probes are invaluable tools in drug discovery pipelines, enabling researchers to identify novel targets and validate their therapeutic relevance. Additionally, the compound's compatibility with modern synthetic methodologies makes it an attractive building block for fragment-based drug design approaches, where small molecular fragments are incrementally modified to improve potency and selectivity.

The trifluoromethyl group is particularly noteworthy for its impact on drug-like properties. This substituent is known to increase metabolic stability by resisting oxidation and hydrolysis, thereby extending the half-life of pharmaceuticals in vivo. Moreover, it enhances lipophilicity, which can improve membrane permeability and oral bioavailability. These attributes make 4-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine a promising candidate for further development into first-in-class or best-in-class drugs targeting diseases such as cancer, inflammation, or infectious disorders.

Recent advances in computational chemistry have further highlighted the potential of this compound. Machine learning models trained on large datasets of bioactive molecules have demonstrated that pyridine derivatives featuring halogen atoms and fluorinated groups exhibit high binding affinity to protein targets. By integrating experimental data with predictive algorithms, researchers can rapidly screen analogs of 4-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine to identify lead compounds with optimized pharmacokinetic profiles. This interdisciplinary approach underscores the importance of collaboration between experimentalists and computational scientists in accelerating drug discovery efforts.

The synthesis of 4-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine involves well-established organic transformations that highlight its synthetic accessibility. The introduction of the iodo substituent typically proceeds via halogenation reactions using iodinating agents such as N-Iodosuccinimide (NIS) or iodine monochloride (ICl). Subsequent functionalization at the 4-position with an ethoxy group can be achieved through nucleophilic substitution reactions employing sodium ethoxide or potassium ethoxide as bases. Finally, electrophilic aromatic substitution reactions facilitate the incorporation of the trifluoromethyl group using reagents like trifluoromethyl iodide (CF₃I) or trifluoromethanesulfonic anhydride (CF₃OSO₂O). These synthetic steps underscore the compound's compatibility with standard laboratory techniques while maintaining high yields and purity levels suitable for medicinal chemistry applications.

The growing body of literature on pyridine derivatives underscores their therapeutic promise. For example, recent studies have demonstrated that certain pyridine-based kinase inhibitors exhibit potent antitumor activity by disrupting aberrant signaling pathways in cancer cells. The structural features present in 4-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine, such as its halogenated aromatic core and fluorinated side chain, align well with these findings. By fine-tuning these substituents through structure-based drug design or high-throughput screening campaigns, researchers aim to develop next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion,4-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805067-75-7) represents a structurally intriguing compound with significant potential in chemical biology and medicinal chemistry. Its unique combination of functional groups enables diverse applications ranging from kinase inhibition to probe development for biochemical assays. As our understanding of molecular interactions continues to evolve alongside advancements in synthetic methodologies,this compound will undoubtedly play a pivotal role in shaping future therapeutic strategies across multiple disease areas.